Cas no 96646-64-9 ((+)-isogalbulin)

(+)-isogalbulin structure
(+)-isogalbulin structure
Product Name:(+)-isogalbulin
CAS No:96646-64-9
MF:C22H28O4
MW:356.455327033997
CID:2006246
PubChem ID:632054
Update Time:2025-04-21

(+)-isogalbulin Chemical and Physical Properties

Names and Identifiers

    • (+)-isogalbulin
    • (+)-isogalbuline
    • 8-Epimer-(-)-Galbulin
    • DTXSID401134672
    • 96646-64-9
    • 1-(3,4-Dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene
    • (-)-Galbulin
    • 1-(3,4-Dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene #
    • Naphthalene, 1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2,3-dimethyl-, [1S-(1.alpha.,2.beta.,3.alpha.)]-
    • WYBOVISLCPAJFV-UHFFFAOYSA-N
    • 1-(3,4-Dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2,3-dimethylnaphthalene
    • AKOS024428766
    • Naphthalene, 1.alpha.-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2.beta.,3.alpha.-dimethyl-
    • Inchi: 1S/C22H28O4/c1-13-9-16-11-20(25-5)21(26-6)12-17(16)22(14(13)2)15-7-8-18(23-3)19(10-15)24-4/h7-8,10-14,22H,9H2,1-6H3
    • InChI Key: WYBOVISLCPAJFV-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)C(C1C=CC(=C(C=1)OC)OC)C(C)C(C)C2)OC

Computed Properties

  • Exact Mass: 356.19875937g/mol
  • Monoisotopic Mass: 356.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 36.9Ų
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